Cas no 2227711-48-8 ((1R)-1-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine)

• Product Name: (1R)-1-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine
• CAS No: 2227711-48-8
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5969930
• PubChem ID: 97178721
• Update Time: 2025-05-20

(1R)-1-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine
• (1R)-1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]ethan-1-amine
• 2227711-48-8
• EN300-1776436

• Inchi： 1S/C9H17N3/c1-7(2)6-12-5-4-9(11-12)8(3)10/h4-5,7-8H,6,10H2,1-3H3/t8-/m1/s1
• InChI Key： RRIOWZTXEXDKDM-MRVPVSSYSA-N
• SMILES： N1(C=CC([C@@H](C)N)=N1)CC(C)C

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1R)-1-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine

Compound Introduction: (1R)-1-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine (CAS No. 2227711-48-8)

(1R)-1-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine, identified by the CAS number 2227711-48-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a pyrazole core and an amine functional group, has garnered attention due to its structural complexity and potential biological activities. The pyrazole moiety is a well-known scaffold in drug discovery, often associated with various pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a chiral center at the 1-position enhances the compound's stereochemical diversity, which is crucial for optimizing its pharmacokinetic and pharmacodynamic profiles.

The compound's structure consists of a propyl group attached to the pyrazole ring at the 3-position, further modified by an ethylamine side chain at the 1-position. This specific arrangement imparts unique electronic and steric properties that may influence its interactions with biological targets. The 2-methylpropyl substituent, also known as isobutyl, contributes to the molecule's lipophilicity, which can be a critical factor in determining its absorption, distribution, metabolism, and excretion (ADME) properties.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds. Pyrazole derivatives have been extensively studied for their potential applications in treating various diseases. For instance, research has demonstrated that certain pyrazole-based compounds exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. Additionally, some pyrazole derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer progression.

The amine functional group in (1R)-1-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine can serve as a site for further chemical modification, enabling the synthesis of more complex derivatives with tailored biological activities. Functionalization strategies may include coupling the amine group to carboxylic acids to form amides, or reacting it with aldehydes or ketones to produce imines or hydrazones. These modifications can enhance the compound's binding affinity to target proteins or alter its metabolic stability.

Recent advancements in computational chemistry have facilitated the virtual screening of large libraries of compounds to identify potential drug candidates. Molecular docking studies have been employed to evaluate the binding interactions between (1R)-1-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine and various biological targets. These studies have revealed that the compound may interact with proteins involved in signal transduction pathways, suggesting its potential as an inhibitor of certain cellular processes.

The synthesis of chiral compounds like (1R)-1-(2-methylpropyl)-3-(pyrazol-3-yl)propanenitrile involves careful consideration of stereocontrol strategies to ensure high enantiomeric purity. Chiral auxiliaries or catalysts can be employed during the synthetic process to achieve the desired stereochemical configuration. The use of asymmetric synthesis techniques has enabled researchers to produce enantiomerically pure forms of this compound, which are essential for evaluating its pharmacological effects without interference from racemic impurities.

In conclusion, (1R)-1-(2-methylpropyl)-3-(pyrazol-3-yloxy)propanenitrile represents a promising candidate for further pharmacological investigation. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. Continued research into this compound and its derivatives will likely contribute valuable insights into drug design and development strategies for treating various diseases.